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Abstract

Methyl propyl disulfide (CH3S-SCH2CH2CHs) is a volatile organosulfur compound found in
some plants of the Allium genus and used as a flavoring agent. Understanding its
environmental fate is crucial for assessing its ecological impact. This technical guide provides a
comprehensive overview of the anticipated environmental degradation pathways of methyl
propyl disulfide, including biodegradation, hydrolysis, and photolysis. Due to the limited
availability of direct experimental data for methyl propyl disulfide, this guide draws upon
established principles of disulfide chemistry, data from analogous short-chain alkyl disulfides,
and standardized OECD test guidelines to project its environmental behavior. Detailed
experimental protocols for studying its degradation are provided, along with structured data
tables and visual diagrams to facilitate comprehension.

Physicochemical Properties

A substance's physical and chemical properties are fundamental to understanding its
environmental distribution and fate. The properties of methyl propyl disulfide suggest it is a
volatile, sparingly soluble liquid.
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Property Value Reference
Molecular Formula CaH10S2 [1]
Molecular Weight 122.25 g/mol [2]
CAS Number 2179-60-4 [1]
Appearance Colorless to pale yellow liquid [3]
Odor Strong, sulfurous, onion-like [3]
Boiling Point 69-71 °C at 43 mmHg [2]
Melting Point -112.98 °C (estimate) [4]
Density 0.98 g/mL at 25 °C [2]
Water Solubility Sparingly soluble [3]
Vapor Pressure 4.14 mmHg at 25 °C (estimate) [5]

logP (Octanol-Water Partition ]
o 2.29 (estimate) [5]
Coefficient)

Environmental Degradation Pathways

The environmental persistence of methyl propyl disulfide is determined by its susceptibility to
biotic and abiotic degradation processes.

Biodegradation

Biodegradation is expected to be a significant degradation pathway for methyl propyl
disulfide in environments with active microbial populations, such as soil and water. While
specific studies on methyl propyl disulfide are limited, research on analogous compounds
like dimethyl disulfide (DMDS) provides a strong indication of the likely metabolic route. The
biodegradation of DMDS is initiated by the reductive cleavage of the disulfide bond to form
methanethiol. This intermediate is then further metabolized to inorganic sulfate.[6][7] A similar
pathway can be postulated for methyl propyl disulfide.

Inferred Biodegradation Pathway of Methyl Propyl Disulfide:
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e Reductive Cleavage: The disulfide bond in methyl propyl disulfide is cleaved by microbial
enzymes, yielding methanethiol and propanethiol.

o Oxidation of Thiols: The resulting thiols are subsequently oxidized through a series of
enzymatic steps. This process can involve the formation of aldehydes and ultimately
carboxylic acids.

e Mineralization: The sulfur is eventually oxidized to sulfate (SO42-), and the carbon backbone
is mineralized to carbon dioxide (CO2) and water.[6]

Reductive Cleavage Sulfate (SO427) +

T (Microbial Enzymes) Methanethiol + Oxidation Further Oxidation Products Mineralization L
RletiviRropviRIstiice Propanethiol (e.g., Aldehydes, Carboxylic Acids) Carbocvaligx&aié():Oz) *

Click to download full resolution via product page

Inferred Biodegradation Pathway of Methyl Propyl Disulfide.

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, can also contribute to the
breakdown of methyl propyl disulfide in the environment.

Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition
of a water molecule. For dialkyl disulfides, hydrolysis is generally a slow process under neutral
environmental pH conditions. The disulfide bond is relatively stable in water at neutral pH.[8]
However, under strongly alkaline conditions, hydrolysis can be more significant, leading to the
formation of thiols and sulfenic acids.[8] Given the typical pH range of natural waters (pH 4-9),
hydrolysis is not expected to be a primary degradation pathway for methyl propyl disulfide.[9]

Photolysis is the degradation of a molecule by light. Organic disulfides can undergo photolytic
cleavage of the sulfur-sulfur bond upon absorption of ultraviolet radiation.[10][11] This process
generates thiyl radicals (RSe), which are highly reactive and can participate in a variety of
subsequent reactions, including hydrogen abstraction from other molecules or recombination.
[10] The extent of photolysis will depend on the intensity and wavelength of sunlight and the
presence of other substances in the water that can act as photosensitizers.
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Experimental Protocols for Degradation
Assessment

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are widely used to assess the environmental fate of chemicals. The
following protocols are recommended for evaluating the degradation of methyl propyl
disulfide.

Biodegradation: OECD 301D - Closed Bottle Test

Given its volatility, the OECD 301D Closed Bottle Test is a suitable method for assessing the
ready biodegradability of methyl propyl disulfide.[12][13][14] This test measures the
consumption of dissolved oxygen by microorganisms in a closed, completely filled bottle
containing the test substance as the sole carbon source.

Methodology:

o Test System: A series of glass bottles are filled completely with a mineral medium inoculated
with a mixed population of microorganisms (e.g., from activated sludge).

o Test Substance Addition: A known concentration of methyl propyl disulfide is added to the
test bottles.

» Controls: Blank controls (inoculum only) and reference controls (with a readily biodegradable
substance like sodium benzoate) are run in parallel. A toxicity control containing both the test
substance and the reference substance can also be included.[15]

¢ Incubation: The bottles are sealed and incubated in the dark at a constant temperature (e.g.,
20-25°C) for 28 days.

e Measurement: The dissolved oxygen concentration in the bottles is measured at regular
intervals.

o Calculation: The percentage of biodegradation is calculated based on the measured oxygen
consumption relative to the theoretical oxygen demand (ThOD) of the test substance.[16]
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Workflow for OECD 301D Closed Bottle Test.

Hydrolysis: OECD 111 - Hydrolysis as a Function of pH

This guideline is used to determine the rate of abiotic hydrolysis of a chemical in aqueous
solutions at environmentally relevant pH values.[9][17][18][19][20]

Methodology:

o Test Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.
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Test Substance Addition: A known concentration of methyl propyl disulfide is added to
each buffer solution. The concentration should not exceed half of its water solubility.[17]

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 50°C for
a preliminary test, and at least two other temperatures for a more detailed study).[20]

Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the
concentration of the parent compound and any major hydrolysis products.

Kinetics: The rate of hydrolysis is determined, and the half-life (t1/2) is calculated.
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Workflow for OECD 111 Hydrolysis Test.

Photolysis: OECD 316 - Phototransformation of
Chemicals in Water

This guideline is designed to determine the rate of direct photolysis of a chemical in water
when exposed to simulated sunlight.[21][22][23][24][25]
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Methodology:

Test Solutions: The test substance is dissolved in sterile, buffered, air-saturated water.

« Irradiation: The solutions are exposed to a light source that simulates natural sunlight (e.g., a
xenon arc lamp with appropriate filters).[21]

o Dark Controls: Identical samples are kept in the dark to measure any degradation not
caused by light (e.g., hydrolysis).[21]

o Sampling and Analysis: Samples are taken from both the irradiated and dark control
solutions at various time points and analyzed for the concentration of the test substance and
any major photoproducts.

e Quantum Yield: The quantum yield (the efficiency of the photochemical process) can be
determined to allow for the calculation of photolysis rates under different environmental
conditions.[24]
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Workflow for OECD 316 Photolysis Test.

Environmental Persistence and Bioaccumulation

The environmental persistence of methyl propyl disulfide will be a function of the rates of the
degradation processes described above. Given its volatility, a significant portion is likely to
partition to the atmosphere, where it can be subject to photo-oxidation. In soil and water,
biodegradation is expected to be the primary mechanism of removal.

The estimated logP of 2.29 suggests a moderate potential for bioaccumulation in aquatic
organisms. However, its expected metabolism and degradation would likely limit significant

long-term bioaccumulation.
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Conclusion

While direct experimental data on the environmental fate of methyl propyl disulfide is not
extensive, a combination of its physicochemical properties, data from analogous compounds,
and established degradation principles allows for a reasoned assessment of its likely behavior.
Biodegradation is predicted to be the most significant degradation pathway in soil and water,
involving the cleavage of the disulfide bond and subsequent oxidation of the resulting thiols.
Abiotic processes such as hydrolysis are expected to be slow under typical environmental
conditions, while photolysis may contribute to its degradation in sunlit surface waters and the
atmosphere. The standardized OECD test protocols detailed in this guide provide a robust
framework for experimentally determining the environmental fate and degradation pathways of
methyl propyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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